Cas no 280567-79-5 (Ethyl 2-bromo-6-(trifluoromethyl)-3-pyridinecarboxylate)
280567-79-5 structure
Product Name:Ethyl 2-bromo-6-(trifluoromethyl)-3-pyridinecarboxylate
CAS No:280567-79-5
MF:C9H7BrF3NO2
MW:298.056592226028
CID:4712098
Update Time:2023-08-16
Ethyl 2-bromo-6-(trifluoromethyl)-3-pyridinecarboxylate Chemical and Physical Properties
Names and Identifiers
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- ethyl 2-bromo-6-(trifluoromethyl)-3-pyridinecarboxylate
- Ethyl 2-bromo-6-(trifluoromethyl)nicotinate
- QGHPXLHEDFBKQA-UHFFFAOYSA-N
- ethyl 2-bromo-6-trifluoromethylnicotinate
- ethyl 2-bromo-6-trifluoromethyinicotinate
- Ethyl 2-bromo-6-(trifluoromethyl)-3-pyridinecarboxylate
-
- Inchi: 1S/C9H7BrF3NO2/c1-2-16-8(15)5-3-4-6(9(11,12)13)14-7(5)10/h3-4H,2H2,1H3
- InChI Key: QGHPXLHEDFBKQA-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=O)OCC)C=CC(C(F)(F)F)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 260
- XLogP3: 3
- Topological Polar Surface Area: 39.2
Ethyl 2-bromo-6-(trifluoromethyl)-3-pyridinecarboxylate Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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